Cas no 2763329-50-4 (Pyrazolo[1,5-a]pyrazine, 2-bromo-6,7-dihydro-4-methyl-)

Technical Introduction: 2-Bromo-6,7-dihydro-4-methylpyrazolo[1,5-a]pyrazine is a brominated heterocyclic compound featuring a fused pyrazolo-pyrazine core. This structure is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of bioactive molecules. The bromine substituent enhances reactivity for cross-coupling reactions, enabling further functionalization, while the dihydro and methyl groups contribute to stability and selectivity in derivatization. Its rigid scaffold may facilitate the development of targeted ligands or inhibitors. The compound is typically handled under inert conditions to preserve its reactivity and purity, making it suitable for advanced synthetic applications.
Pyrazolo[1,5-a]pyrazine, 2-bromo-6,7-dihydro-4-methyl- structure
2763329-50-4 structure
Product Name:Pyrazolo[1,5-a]pyrazine, 2-bromo-6,7-dihydro-4-methyl-
CAS No:2763329-50-4
MF:C7H8BrN3
MW:214.062520027161
CID:5328479
Update Time:2025-06-13

Pyrazolo[1,5-a]pyrazine, 2-bromo-6,7-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrazine, 2-bromo-6,7-dihydro-4-methyl-
    • Inchi: 1S/C7H8BrN3/c1-5-6-4-7(8)10-11(6)3-2-9-5/h4H,2-3H2,1H3
    • InChI Key: DDNIFJXXFDKVMB-UHFFFAOYSA-N
    • SMILES: C12=CC(Br)=NN1CCN=C2C

Pyrazolo[1,5-a]pyrazine, 2-bromo-6,7-dihydro-4-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1317565-100mg
2-bromo-4-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine
2763329-50-4 97%
100mg
$225 2024-07-21
eNovation Chemicals LLC
Y1317565-250MG
2-bromo-4-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine
2763329-50-4 97%
250mg
$365 2024-07-21
eNovation Chemicals LLC
Y1317565-500MG
2-bromo-4-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine
2763329-50-4 97%
500mg
$520 2024-07-21
eNovation Chemicals LLC
Y1317565-1G
2-bromo-4-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine
2763329-50-4 97%
1g
$740 2024-07-21
eNovation Chemicals LLC
Y1317565-5G
2-bromo-4-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine
2763329-50-4 97%
5g
$2230 2024-07-21
eNovation Chemicals LLC
Y1317565-10G
2-bromo-4-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine
2763329-50-4 97%
10g
$3715 2024-07-21
eNovation Chemicals LLC
Y1317565-100mg
2-bromo-4-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine
2763329-50-4 97%
100mg
$225 2025-02-26
eNovation Chemicals LLC
Y1317565-250mg
2-bromo-4-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine
2763329-50-4 97%
250mg
$365 2025-02-26
eNovation Chemicals LLC
Y1317565-1g
2-bromo-4-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine
2763329-50-4 97%
1g
$740 2025-02-26
eNovation Chemicals LLC
Y1317565-500mg
2-bromo-4-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine
2763329-50-4 97%
500mg
$520 2025-02-26

Additional information on Pyrazolo[1,5-a]pyrazine, 2-bromo-6,7-dihydro-4-methyl-

Pyrazolo[1,5-a]pyrazine, 2-bromo-6,7-dihydro-4-methyl- (CAS No. 2763329-50-4): A Comprehensive Overview

Pyrazolo[1,5-a]pyrazine, 2-bromo-6,7-dihydro-4-methyl- (CAS No. 2763329-50-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolopyrazine class, which is known for its versatile applications in drug discovery and development. The presence of bromine and methyl substituents in its structure enhances its reactivity and makes it a valuable scaffold for further chemical modifications.

ThePyrazolo[1,5-a]pyrazine core structure is characterized by a fused bicyclic system consisting of two pyrazole rings. This configuration allows for a wide range of interactions with biological targets, making it an attractive candidate for the design of novel therapeutic agents. The2-bromo-6,7-dihydro-4-methyl substitution pattern introduces specific functional groups that can be further modified to tailor the compound's pharmacological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential ofPyrazolo[1,5-a]pyrazine-based derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The bromine atom at the 2-position provides a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents at other positions on the molecule. This flexibility has been exploited to develop libraries of compounds for high-throughput screening.

One of the most compelling aspects ofPyrazolo[1,5-a]pyrazine, 2-bromo-6,7-dihydro-4-methyl-, is its ability to modulate signaling pathways that are critical for cell proliferation and survival. For instance, studies have demonstrated that certain derivatives of this compound can inhibit the activity of Janus kinases (JAKs), which are involved in inflammatory responses and immune regulation. The4-methylgroup contributes to the stability of the molecule and can influence its binding affinity to biological targets.

TheCAS No. 2763329-50-4 identifier ensures that researchers can reliably obtain this compound for their studies. Its synthesis involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The brominated derivative is particularly useful in medicinal chemistry due to its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

Recent advancements in computational chemistry have also facilitated the design of novel analogs ofPyrazolo[1,5-a]pyrazine, 2-bromo-6,7-dihydro-4-methyl-. By leveraging molecular modeling techniques, researchers can predict the binding modes of these compounds to target proteins and optimize their pharmacokinetic properties. This approach has led to the identification of lead compounds with improved efficacy and reduced toxicity.

The biological activity ofPyrazolo[1,5-a]pyrazine-based compounds has been extensively studied in various disease models. For example, derivatives with similar substitution patterns have shown anti-proliferative effects in breast cancer cell lines by inhibiting cyclin-dependent kinases (CDKs). The2-bromosubstituent plays a crucial role in these interactions by forming hydrogen bonds or participating in π-stacking interactions with residues on the target protein.

In conclusion, Pyrazolo[1,5-a]pyrazine, 2-bromo-6,7-dihydro-4-methyl- (CAS No. 2763329-50-4) is a versatile scaffold with significant potential in drug discovery. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, their importance in addressing unmet medical needs is likely to grow even further.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.